![molecular formula C18H21N5O4S B2366234 N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-methoxy-3-methylbenzenesulfonamide CAS No. 951482-69-2](/img/structure/B2366234.png)
N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-methoxy-3-methylbenzenesulfonamide
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Description
N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H21N5O4S and its molecular weight is 403.46. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy
N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-methoxy-3-methylbenzenesulfonamide and its derivatives show promise in photodynamic therapy, particularly in cancer treatment. A study by Pişkin, Canpolat, and Öztürk (2020) highlights the synthesis of zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These derivatives exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable for Type II photosensitizers in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Crystal Structure and Molecular Docking
The crystal structure of derivatives of this compound has been analyzed to understand their potential as cyclooxygenase-2 inhibitors. Al-Hourani et al. (2016) examined the synthesis and crystal structure of such derivatives, followed by molecular docking studies to understand their interaction with the active site of cyclooxygenase-2 enzyme (Al-Hourani et al., 2016).
Antitubercular Potential
Research by Purushotham and Poojary (2018) explored the potential of this compound derivatives as antitubercular agents. Docking studies against the enoyl reductase enzyme of Mycobacterium tuberculosis provided insights into their plausible inhibitory action (Purushotham & Poojary, 2018).
Anticancer and Anti-HCV Agents
Ş. Küçükgüzel et al. (2013) studied the synthesis of celecoxib derivatives related to this compound for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase activities. These compounds showed potential as therapeutic agents with a focus on anticancer and anti-HCV applications (Ş. Küçükgüzel et al., 2013).
Electrophysical Properties
A study by Kantekin et al. (2015) synthesized and characterized novel peripherally octa-substituted metallophthalocyanines related to the compound of interest. Their electrophysical properties, such as electrochemical and spectroelectrochemical properties, were evaluated, contributing to potential applications in various fields including electronics (Kantekin et al., 2015).
Properties
IUPAC Name |
N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-4-methoxy-3-methylbenzenesulfonamide |
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InChI |
InChI=1S/C18H21N5O4S/c1-4-27-15-7-5-14(6-8-15)23-18(20-21-22-23)12-19-28(24,25)16-9-10-17(26-3)13(2)11-16/h5-11,19H,4,12H2,1-3H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHKYPAWVUALECH-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=NN=N2)CNS(=O)(=O)C3=CC(=C(C=C3)OC)C |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O4S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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